N-ethyl-2-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-ethyl-3-(methanesulfonamido)-2-methylbenzamide
• InChI: InChI=1S/C11H16N2O3S/c1-4-12-11(14)9-6-5-7-10(8(9)2)13-17(3,15)16/h5-7,13H,4H2,1-3H3,(H,12,14)
• InChI Key: JAHKOLUWQMKWHE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C(=CC=C1)NS(=O)(=O)C)C
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol

Description

N-ethyl-2-methyl-3-[(methylsulfonyl)amino]benzamide, commonly known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. This drug is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain and inflammation. EMA401 has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of neuropathic pain.

Mechanism of Action

EMA401 is a highly selective antagonist of the N-ethyl-2-methyl-3-[(methylsulfonyl)amino]benzamide, which is expressed in sensory neurons and plays a key role in pain and inflammation. By blocking the N-ethyl-2-methyl-3-[(methylsulfonyl)amino]benzamide, EMA401 reduces the activity of pain-sensing neurons and reduces inflammation in the affected tissue.
Biochemical and Physiological Effects:
EMA401 has been shown to reduce pain behavior in animal models of chronic pain, including neuropathic pain and osteoarthritis pain. EMA401 does not cause sedation or motor impairment, which is a common side effect of many pain medications. EMA401 has also been shown to reduce inflammation in the affected tissue, which may contribute to its pain-relieving effects.

Advantages and Limitations for Lab Experiments

EMA401 is a highly selective antagonist of the N-ethyl-2-methyl-3-[(methylsulfonyl)amino]benzamide, which makes it a useful tool for studying the role of this receptor in pain and inflammation. However, EMA401 is a small molecule drug and may have off-target effects that could complicate its use in certain experiments. In addition, EMA401 is currently only available as a research chemical and may be expensive to use in large-scale experiments.

Future Directions

There are several potential future directions for research on EMA401. One area of interest is the development of new formulations of EMA401 that could improve its bioavailability and reduce its cost. Another area of interest is the investigation of the long-term effects of EMA401 on pain behavior and inflammation. Finally, there is potential for the use of EMA401 in combination with other pain medications to improve their efficacy and reduce their side effects.

Scientific Research Applications

EMA401 has been extensively studied in preclinical models of chronic pain, including neuropathic pain and osteoarthritis pain. In these studies, EMA401 has been shown to reduce pain behavior without causing sedation or motor impairment. EMA401 has also been shown to reduce inflammation and improve joint function in animal models of osteoarthritis.